Cas no 69504-74-1 (4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-)
69504-74-1 structure
Product Name:4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-
CAS No:69504-74-1
MF:C16H14N2O3
MW:282.293963909149
CID:509475
PubChem ID:325908
Update Time:2025-04-19
4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)-
- (3E)-6,7-dimethoxy-3-(1H-pyridin-2-ylidene)isoquinolin-4-one
- 69504-74-1
- NSC-295497
- DTXSID00989462
- 6,7-Dimethoxy-3-(pyridin-2-yl)isoquinolin-4-ol
- NSC295497
-
- Inchi: 1S/C16H14N2O3/c1-20-13-7-10-9-18-15(12-5-3-4-6-17-12)16(19)11(10)8-14(13)21-2/h3-9,19H,1-2H3
- InChI Key: RALBMKFVMKRAIB-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2=CN=C(C3C=CC=CN=3)C(=C2C=1)O)OC
Computed Properties
- Exact Mass: 282.10052
- Monoisotopic Mass: 282.100442
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.9
- XLogP3: 2.3
Experimental Properties
- Density: 1.26
- Boiling Point: 500°C at 760 mmHg
- Flash Point: 256.2°C
- Refractive Index: 1.618
- PSA: 59.92
4-Isoquinolinol,6,7-dimethoxy-3-(2-pyridinyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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